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Compound of Interest

Compound Name: Megatomoic Acid

Cat. No.: B1243741

Introduction

Megatomoic acid, a fascinating long-chain polyunsaturated fatty acid, serves as a pivotal
semiochemical in the natural world. First identified as the principal component of the sex
pheromone of the female black carpet beetle, Attagenus megatoma (Fabricius), it plays a
crucial role in the reproductive behavior of this species.[1] This guide provides a
comprehensive technical overview of megatomoic acid, intended for researchers, scientists,
and professionals in drug development and chemical ecology. We will delve into its chemical
identity, biological function and mechanism of action, and detailed experimental protocols for its
synthesis, isolation, and analysis.

Chemical Identity and Properties

The precise chemical structure and properties of megatomoic acid are fundamental to
understanding its biological activity and for its synthesis and analysis.

IUPAC Name and Synonyms

The systematic name for megatomoic acid according to the International Union of Pure and
Applied Chemistry (IUPAC) is (3E,5Z)-tetradeca-3,5-dienoic acid.[2] It is also known by several
other names and identifiers, as summarized in the table below.
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Identifier Type Identifier

Common Name Megatomoic Acid, Megatomic Acid
IUPAC Name (8E,52)-tetradeca-3,5-dienoic acid

CAS Number 23400-52-4

PubChem CID 11172137

ChEBI ID CHEBI: 72000

InChlKey YRUMHTHCEZRHTN-XAZJVICWSA-N

Chemical Structure

Megatomoic acid is a C14 fatty acid with two double bonds at positions 3 and 5. The geometry
of these double bonds is crucial for its biological activity, with the trans (E) configuration at the
3-position and the cis (Z) configuration at the 5-position.

Physicochemical Properties

The key physicochemical properties of megatomoic acid are summarized in the following

table.
Property Value Source
Molecular Formula C14H2402 PubChem|[2]
Molecular Weight 224.34 g/mol PubChem[2]
Appearance Oily liquid (predicted)
XLogP3 5.1 PubChem|[2]

Biological Activity and Mechanism of Action

The primary known biological role of megatomoic acid is as a sex pheromone, a chemical
signal that triggers a social response in members of the same species.
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Role as a Sex Pheromone in Attagenus megatoma

In the black carpet beetle, the female releases megatomoic acid to attract males for mating.[1]
This chemical communication is highly specific, and the precise stereochemistry of the
molecule is critical for its recognition by the male's sensory organs.

General Mechanism of Pheromone Reception in Insects

While the specific receptors for megatomoic acid in A. megatoma have not been fully
characterized, the general mechanism of pheromone detection in insects is well-understood.
Pheromone molecules are detected by specialized olfactory receptor neurons (ORNS) located
in the insect's antennae.[3][4][5][6][7] The binding of the pheromone to a receptor protein on
the surface of the ORN initiates a signal transduction cascade, leading to the generation of an
electrical signal that is transmitted to the brain. This process ultimately results in a behavioral
response, such as directed flight towards the pheromone source.
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General workflow of insect pheromone reception.

Fatty Acid Signaling Pathways

As a fatty acid, megatomoic acid may also interact with broader fatty acid signaling pathways.
In various organisms, fatty acids can act as signaling molecules by binding to specific
receptors, such as G protein-coupled receptors (GPCRSs), or by modulating the activity of
intracellular proteins. These pathways can influence a wide range of cellular processes,
including gene expression, metabolism, and cell growth.
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Target Cell

Fatty Acid
(e.g., Megatomoic Acid)

Activation
G Protein

Modulation

Effector Enzyme
(e.g., Adenylyl Cyclase)

Second Messenger
(e.g., CAMP)

Activation

Phosphorylation

Transcription Factor

Regulation

Gene Expression

Starting Materials Cadiot-Chodkiewicz Stereoselective Reduction Oxidation
(e.g., 1-decyne, 4-bromo-3-butyn-1-ol) Coupling Diynol Intermediate (e.g.. with LiAIH4) E.Z-Dienol (... Jones Oxidation)
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Synthetic workflow for Megatomoic Acid.

Step-by-Step Methodology:

Coupling Reaction: A Cadiot-Chodkiewicz coupling between 1-decyne and 4-bromo-3-butyn-
1-ol in the presence of a copper(l) salt catalyst to form the tetradeca-3,5-diyn-1-ol
intermediate.

Purification: The resulting diynol is purified by column chromatography on silica gel.

Stereoselective Reduction: The purified diynol is subjected to a two-step stereoselective
reduction. First, reduction with lithium aluminum hydride (LiAlH4) to form the (E)-alkene at
the 3-position. This is followed by a Lindlar catalyst-mediated hydrogenation to selectively
reduce the 5-alkyne to a (Z)-alkene, yielding (3E,52)-tetradeca-3,5-dien-1-ol.

Oxidation: The resulting dienol is oxidized to the corresponding carboxylic acid using an
oxidizing agent such as Jones reagent (chromium trioxide in sulfuric acid and acetone).

Final Purification: The final product, megatomoic acid, is purified by column
chromatography or crystallization.

Isolation from Attagenus megatoma

The isolation of megatomoic acid from its natural source involves the extraction and

purification of the pheromone from female black carpet beetles.

Step-by-Step Methodology:

 Insect Rearing: Rear a culture of Attagenus megatoma to obtain a sufficient number of virgin
females.

» Pheromone Collection: Confine the virgin females in a glass container with a gentle stream
of purified air passing through. The volatile pheromone is collected by passing the effluent air
through a solid-phase adsorbent material such as Porapak Q or Tenax.
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» Solvent Extraction: The collected pheromone is eluted from the adsorbent using a suitable
organic solvent, such as hexane or diethyl ether.

o Fractionation: The crude extract is fractionated using techniques such as column
chromatography on silica gel or Florisil, with a gradient of solvents of increasing polarity.

 Purification: The active fractions, identified by bioassay with male beetles, are further purified
by high-performance liquid chromatography (HPLC) to yield pure megatomoic acid.

Analytical Characterization

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a powerful technique for the analysis of volatile compounds like megatomoic acid.
For GC analysis, the carboxylic acid is typically derivatized to a more volatile ester, such as a
methyl ester or a pentafluorobenzyl (PFB) ester. [8][9]

o Derivatization (Methyl Ester): React the sample with a methylating agent such as
diazomethane or boron trifluoride in methanol.

e GC Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5MS,
is suitable for separation.

o Temperature Program: A temperature gradient from a low initial temperature (e.g., 100 °C) to
a high final temperature (e.g., 250 °C) is used to elute the compound.

o Mass Spectrometry: Electron ionization (El) at 70 eV is typically used. The mass spectrum of
the methyl ester of megatomoic acid will show a characteristic fragmentation pattern,
including the molecular ion peak and fragments corresponding to the loss of specific groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

1H and 13C NMR spectroscopy are essential for the structural elucidation of megatomoic acid,
particularly for confirming the stereochemistry of the double bonds. While a complete,
published high-resolution spectrum for megatomoic acid is not readily available in the search
results, typical chemical shifts for similar structures can be predicted.
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e 1H NMR: The protons on the double bonds will appear in the olefinic region (& 5.0-6.5 ppm)
with characteristic coupling constants that can be used to determine the E/Z geometry.
Protons adjacent to the double bonds and the carboxylic acid group will also have distinct
chemical shifts.

e 13C NMR: The carbon atoms of the carboxylic acid group will appear downfield (6 ~170-180
ppm), while the sp? hybridized carbons of the double bonds will be in the range of & 120-140
ppm. The aliphatic carbons will be found upfield.

Conclusion

Megatomoic acid stands as a significant molecule in the field of chemical ecology,
demonstrating the power and specificity of chemical communication in insects. This guide has
provided a detailed overview of its chemical nature, biological role, and the experimental
methodologies required for its study. A thorough understanding of its synthesis, isolation, and
analysis is crucial for further research into its mechanism of action and for the potential
development of novel pest management strategies based on pheromone disruption. Further
investigation into the specific olfactory receptors and signaling pathways in Attagenus
megatoma will undoubtedly provide deeper insights into the intricate world of insect
chemoreception.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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